Cas no 22348-97-6 (Methyl 3-oxotetradecanoate)

• Product Name: Methyl 3-oxotetradecanoate
• CAS No: 22348-97-6
• MF: C₁₅H₂₈O₃
• MW: 256.381025314331
• MDL: MFCD00673474
• CID: 88337
• PubChem ID: 89670
• Update Time: 2025-04-18

Methyl 3-oxotetradecanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-oxotetradecanoate
• Methyl 3-Oxotetradec
• 3-oxo-Tetradecanoic Acid Methyl Ester
• 3-Oxo-tetradecansaeure-methylester
• A-Ketomyristate
• EINECS 244-929-1
• Methyl
• methyl 3-oxomyristate
• methyl 3-oxo-tetradecanoate
• 5JZD9UC56Q
• NS00027139
• BS-22393
• Methyl beta-ketomyristate
• MFCD00673474
• 22348-97-6
• SCHEMBL1376494
• DTBSXIIDKUOHEN-UHFFFAOYSA-N
• PROPANEDIOICACIDMONOPOTASSIUMSALT
• DTXSID10176881
• FT-0628842
• H11047
• AKOS015901948
• Tetradecanoic acid, 3-oxo-, methyl ester
• CS-0169302
• J-014658
• DTXCID4099372

• MDL： MFCD00673474
• Inchi： 1S/C15H28O3/c1-3-4-5-6-7-8-9-10-11-12-14(16)13-15(17)18-2/h3-13H2,1-2H3
• InChI Key： DTBSXIIDKUOHEN-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)OC)CCCCCCCCCCC

Computed Properties

• Exact Mass: 256.20400
• Monoisotopic Mass: 256.204
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 13
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4A^2
• XLogP3: 5.1

Experimental Properties

• Density: 0.926
• Melting Point: 29-30°C
• Boiling Point: 296.9°Cat760mmHg
• Flash Point: 121.5°C
• Refractive Index: 1.442
• PSA: 43.37000
• LogP: 4.03950